![molecular formula C6H9N3O B571677 5-Ethoxypyrimidin-2-amine CAS No. 39268-74-1](/img/structure/B571677.png)
5-Ethoxypyrimidin-2-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-Ethoxypyrimidin-2-amine is a chemical compound with the CAS Number: 39268-74-1. It has a molecular weight of 139.16 and its IUPAC name is 5-ethoxy-2-pyrimidinamine . It is a solid substance that should be stored in a dark place, under an inert atmosphere, at room temperature .
Synthesis Analysis
The synthesis of this compound involves the reaction of diketene and triethylamine added to a toluene solution of 2-amino-5-ethoxypyrimidine. The mixture is stirred for 24 hours at 85°C. The solvent is then distilled off and the mixture is added to ethyl acetate and heated under reflux for 30 minutes. After cooling to room temperature, the solution is filtered to obtain the product .Molecular Structure Analysis
The InChI code for this compound is 1S/C6H9N3O/c1-2-10-5-3-8-6(7)9-4-5/h3-4H,2H2,1H3,(H2,7,8,9) and the InChI key is NGWGYIGTWBAKAN-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
This compound is a solid substance. It has a molecular weight of 139.16 and its IUPAC name is 5-ethoxy-2-pyrimidinamine . It should be stored in a dark place, under an inert atmosphere, at room temperature .Scientific Research Applications
Anticancer Activities : 4-(4-Methoxynaphthalen-1-yl)-5-arylpyrimidin-2-amines, including derivatives of 5-Ethoxypyrimidin-2-amine, have shown promising anticancer activities. One compound with ethoxy at the 4-position exhibited potent activity against MCF-7 and HepG2 cancer cell lines. It inhibited tubulin polymerization and induced cell cycle arrest and apoptosis in MCF-7 cells (Wenjing Liu et al., 2020).
Analgesic and Anti-inflammatory Agents : 5-Ethoxycarbonyl-6-isopropylamino-4-(substitutedphenyl)aminopyrimidines were evaluated for their analgesic and anti-inflammatory potential, showing higher potency than standard drugs and a low ulcer index (M. Chhabria et al., 2007).
5-HT1A Agonists : Aminopyrimidine derivatives, including a compound related to this compound, were studied as novel 5-HT(1A) agonists. One such compound demonstrated moderate potency and metabolic stability (A. Dounay et al., 2009).
Kinase Inhibitors : Novel 2,4-disubstituted-5-fluoropyrimidines, structurally related to this compound, were synthesized as potential kinase inhibitors. These compounds were part of a program aimed at discovering anticancer agents (H. Wada et al., 2012).
A2B Adenosine Receptor Antagonists : A series of N-heteroaryl 4'-(2-furyl)-4,5'-bipyrimidin-2'-amines, related to this compound, were identified as potent and selective A(2B) adenosine receptor antagonists. These compounds demonstrated efficacy in functional in vitro models (Bernat Vidal et al., 2007).
Antiviral and Antiretroviral Activities : 5-Substituted 2-amino-4,6-dihydroxypyrimidines and 2-amino-4,6-dichloropyrimidines, structurally related to this compound, exhibited inhibitory effects on immune-activated nitric oxide production, with some derivatives showing antiviral and antiretroviral activities (P. Jansa et al., 2014).
Safety and Hazards
Mechanism of Action
Target of Action
It is known that 2-aminopyrimidine derivatives, a group to which 5-ethoxypyrimidin-2-amine belongs, have shown antitrypanosomal and antiplasmodial activities . These activities suggest that the compound may target organisms causing diseases like sleeping sickness and malaria .
Mode of Action
It can be inferred from the antitrypanosomal and antiplasmodial activities of 2-aminopyrimidine derivatives that these compounds likely interact with biological targets in the causative organisms of these diseases . The resulting changes could include disruption of essential biological processes within these organisms, leading to their death or inhibition.
Biochemical Pathways
Given its potential antitrypanosomal and antiplasmodial activities, it can be speculated that the compound may interfere with the life cycle of the targeted organisms or disrupt their metabolic processes . The downstream effects of such interference could include the death of the organisms or inhibition of their growth and reproduction.
Result of Action
Based on the reported antitrypanosomal and antiplasmodial activities of 2-aminopyrimidine derivatives, it can be inferred that the compound may cause death or growth inhibition of the targeted organisms at the molecular and cellular levels .
Properties
IUPAC Name |
5-ethoxypyrimidin-2-amine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9N3O/c1-2-10-5-3-8-6(7)9-4-5/h3-4H,2H2,1H3,(H2,7,8,9) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NGWGYIGTWBAKAN-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CN=C(N=C1)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9N3O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00663952 |
Source
|
Record name | 5-Ethoxypyrimidin-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00663952 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
139.16 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
39268-74-1 |
Source
|
Record name | 5-Ethoxypyrimidin-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00663952 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.